5-Chloro-1,2-benzisothiazol-3(2H)-one

Description

5-Chloro-1,2-benzisothiazol-3(2H)-one is an organic compound that belongs to the class of isothiazolinones. It is known for its antimicrobial properties and is used as a preservative in industrial and consumer products. The compound consists of a benzene ring fused with an isothiazole ring, with a chlorine atom attached to the benzene ring. Its molecular formula is C7H4ClNOS, and it has a molecular weight of 185.63 g/mol .

The antimicrobial activity of 5-Chloro-1,2-benzisothiazol-3(2H)-one is attributed to its ability to disrupt the metabolic pathways of microorganisms. Studies have demonstrated its efficacy against a range of pathogens, including bacteria and fungi. It can be synthesized through the reaction of 2-chlorobenzonitrile with a thiol compound to form an intermediate, which is then reacted with a halogenation agent in the presence of water.

Benzisothiazolinone (BIT), with the formula C6H4SN(H)CO, is another compound in the isothiazolinone class and is structurally related . BIT is also used as a preservative and antimicrobial in emulsion paints, caulks, varnishes, adhesives, inks, photographic processing solutions, home cleaning, car care products, and laundry detergents . 1,2-Benzisothiazol-3(2H)-one is yet another similar compound that can be synthesized by reacting 2-mercaptobenzoic acid with diphenyl phosphoryl azide .

• CAS No.: 4337-43-3
• Product Name: 5-Chloro-1,2-benzisothiazol-3(2H)-one
• Molecular Formula: C7H4ClNOS
• Molecular Weight: 185.63 g/mol
• IUPAC Name: 5-chloro-1,2-benzothiazol-3-one
• Standard InChI: InChI=1S/C7H4ClNOS/c8-4-1-2-6-5(3-4)7(10)9-11-6/h1-3H,(H,9,10)
• Standard InChIKey: IYFOEVOXKZUQPJ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1Cl)C(=O)NS2
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=O)NS2
• Synonyms: 5-Chloro-1,2-benzisothiazol-3(2H)-one, 5-Chlorobenzisothiazolone
• PubChem Compound: 78040
• Last Modified: Sep 14 2023